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Compound of Interest

Compound Name:
1-(Cyclohexylmethoxy)-2-

iodobenzene

Cat. No.: B7862000

Get Quote

1-(Cyclohexylmethoxy)-2-iodobenzene is an organic compound of interest in synthetic

chemistry, particularly as a building block or intermediate in the development of more complex

molecules for pharmaceutical and materials science applications. Its structure combines a

reactive aryl iodide group, a common precursor for cross-coupling reactions, with a bulky,

lipophilic cyclohexylmethoxy group.[1][2] The absence of a formal SDS necessitates a

proactive and predictive approach to its safe handling, grounded in the known hazards of its

constituent chemical classes.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive safety framework, detailing anticipated hazards, best-practice handling

protocols, and emergency procedures.

Section 1: Chemical Identification
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Identifier Value Source

Chemical Name
1-(Cyclohexylmethoxy)-2-

iodobenzene
[3]

CAS Number 1409040-20-5 [3]

Molecular Formula C₁₃H₁₇IO [3]

Molecular Weight 316.18 g/mol [3]

Predicted Boiling Point 352.0 ± 25.0 °C [3]

Predicted Density 1.450 ± 0.06 g/cm³ [3]

Section 2: Anticipated Hazard Profile and
Classification
The hazard profile is inferred from analogous compounds, primarily substituted iodobenzenes

and cyclohexyl derivatives. Aryl iodides are frequently classified as harmful and irritants, while

also posing environmental risks.[4][5][6]

Anticipated GHS Classification (Inferred):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][7]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[8][9]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[5][8][9]

Hazardous to the Aquatic Environment, Long-Term Hazard (Category 2/3): Toxic or harmful

to aquatic life with long-lasting effects.[4][7][10]

Summary of Potential Hazards:
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Hazard Class Description
Rationale based on
Analogs

Health Hazards

May be harmful if ingested,

inhaled, or absorbed through

the skin. Expected to cause

significant irritation to skin and

eyes upon contact.[6][11]

Prolonged or repeated

exposure may lead to

sensitization in susceptible

individuals.[10]

Iodobenzene and similar

halogenated aromatics exhibit

moderate acute toxicity and

are known irritants.[5][8]

Physical Hazards

While the predicted boiling

point is high, the compound

may be combustible and could

emit toxic fumes, including

hydrogen iodide and carbon

oxides, under fire conditions.

[12] Ethers as a class have the

potential to form explosive

peroxides upon prolonged

storage and exposure to air

and light.

General properties of high-

molecular-weight organic

compounds and ethers.

Environmental Hazards

Based on data for

iodobenzene, this compound is

expected to be toxic to aquatic

organisms and may cause

long-term adverse effects in

the aquatic environment.[4][10]

Aryl halides often exhibit

environmental toxicity.[7]

Section 3: Recommended First-Aid Measures
In any case of exposure, seek immediate medical attention and provide the attending physician

with this safety guide.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids apart to ensure thorough rinsing. Remove contact lenses if present and easy

to do.[5][7]

Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected area

with plenty of soap and water for at least 15 minutes.[10]

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration. Keep the person warm and at rest.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. If the victim is

conscious and alert, give two glasses of water to drink. Never give anything by mouth to an

unconscious person.[5][14]

Section 4: Fire-Fighting and Explosion Hazard
Protocol

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam. A water spray can be used to cool fire-exposed containers.[5][12]

Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may spread the

fire.

Specific Hazards during Fire-Fighting: The compound is combustible.[12] Heating may lead

to the rupture of containers. During a fire, irritating and highly toxic gases may be generated,

including carbon monoxide, carbon dioxide, and hydrogen iodide.[10]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing.[7][10]

Section 5: Accidental Release and Containment
Protocol

Personal Precautions: Evacuate personnel to a safe area. Avoid all personal contact,

including inhalation of vapors or dust.[4] Wear the personal protective equipment outlined in

Section 7. Ensure adequate ventilation. Remove all sources of ignition.[5]
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Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[4][7] If a significant spill occurs, notify environmental authorities.

Containment and Cleanup:

Stop the leak if it is safe to do so.

Contain the spill using non-combustible absorbent material such as sand, earth, or

vermiculite.[4]

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area thoroughly with a suitable solvent (e.g., ethanol) followed by soap and

water. Dispose of cleaning materials as hazardous waste.

Section 6: Critical Best Practices for Handling and
Storage
Workflow for Safe Chemical Handling
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Preparation Phase

Handling Phase

Post-Handling Phase

Review this Safety Guide
& Institutional SOPs

Don Appropriate PPE
(See Section 7)

Set up in Certified
Chemical Fume Hood

Handle Reagent in Hood
Avoid generating aerosols

Use chemically compatible
tools (glass, PTFE)

Continuously monitor for
spills or exposure

Decontaminate surfaces
and equipment

Segregate & Dispose of
waste in labeled containers

Store securely per
Section 6 guidelines

Click to download full resolution via product page

Caption: Workflow for handling 1-(Cyclohexylmethoxy)-2-iodobenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b7862000/docs?utm_src=pdf-body-img#introduction-a-profile-of-1-cyclohexylmethoxy-2-iodobenzene
https://www.benchchem.com/product/b7862000/docs?utm_src=pdf-body#introduction-a-profile-of-1-cyclohexylmethoxy-2-iodobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7862000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Work exclusively within a certified chemical fume hood.[13]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[4]

Use good laboratory hygiene practices. Wash hands thoroughly after handling, even if gloves

were worn.[7]

Keep away from heat, sparks, and open flames.[5]

As an ether, this compound may form explosive peroxides. If the material is old or has been

exposed to air, test for the presence of peroxides before heating or distillation.

Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[4][12]

Protect from light, as aryl iodides can be light-sensitive.[4][8]

Store away from incompatible materials, particularly strong oxidizing agents.[5][8]

Keep containers clearly labeled and check regularly for leaks or damage.[12]

Section 7: Exposure Controls and Personal
Protection
Engineering Controls:

A properly functioning chemical fume hood is mandatory for all handling procedures.[14]

Safety showers and eyewash stations must be readily accessible and in close proximity to

the workstation.[5][14]

Personal Protective Equipment (PPE) Selection Logic
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Required Personal Protective Equipment

Task Assessment:
Handling 1-(Cyclohexylmethoxy)

-2-iodobenzene

Eye Protection:
Chemical safety goggles

AND face shield

 Eye Contact
Hazard 

Skin Protection:
- Nitrile or Neoprene gloves
- Chemical-resistant lab coat

 Skin Contact
Hazard 

Respiratory Protection:
Not required if used in fume hood.

Use respirator for spills outside hood.

 Inhalation
Hazard 

Click to download full resolution via product page

Caption: PPE selection guide for handling the target compound.

Eye/Face Protection: Wear chemical safety goggles that meet EN166 (EU) or ANSI Z87.1

(US) standards. For tasks with a higher risk of splashing, a full-face shield should also be

worn.[5]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., Nitrile, Neoprene) that have been inspected

for integrity before use. Dispose of contaminated gloves properly.

Clothing: A chemical-resistant lab coat or apron should be worn. Do not wear shorts or

open-toed shoes in the laboratory.

Respiratory Protection: Not typically required when work is performed inside a chemical

fume hood. For spill cleanup or in case of ventilation failure, use a NIOSH-approved

respirator with an organic vapor cartridge.

Section 8: Stability and Reactivity
Reactivity: No specific data is available. Not expected to be highly reactive under normal

conditions.
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Chemical Stability: The product is expected to be stable under recommended storage

conditions. However, it may be sensitive to light.[8] Ethers can slowly form explosive

peroxides when exposed to oxygen.

Conditions to Avoid: Exposure to light, excess heat, and ignition sources.[5][8]

Incompatible Materials: Strong oxidizing agents.[4][5]

Hazardous Decomposition Products: Combustion will produce carbon monoxide, carbon

dioxide, and hydrogen iodide.

Section 9: Toxicological Information (Inferred)
No specific toxicological studies have been performed on 1-(Cyclohexylmethoxy)-2-
iodobenzene. The following information is based on the toxicological profiles of related

compounds.

Acute Toxicity: Expected to be harmful if swallowed, based on data for iodobenzene and

other halogenated aromatics.[5][6] Dermal and inhalation toxicity are also potential routes of

harmful exposure.

Skin Corrosion/Irritation: Expected to cause skin irritation.[8]

Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[5]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or

OSHA.[7]

Germ Cell Mutagenicity & Reproductive Toxicity: No data is available to assess these

endpoints.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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